N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C16H13ClF3NO/c1-9-5-10(2)7-11(6-9)15(22)21-14-4-3-12(17)8-13(14)16(18,19)20/h3-8H,1-2H3,(H,21,22)
• InChI Key: OGIQGXRNFRKCNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(F)(F)F)C
• Molecular Formula: C16H13ClF3NO
• Molecular Weight: 327.73 g/mol

Description

N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in various physiological processes, including glucose and lipid metabolism, autophagy, and inflammation. A-769662 has received significant attention in recent years due to its potential as a therapeutic agent for various metabolic disorders, including type 2 diabetes, obesity, and cancer.

Mechanism of Action

N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide activates AMPK allosterically by binding to its γ subunit, leading to conformational changes that enhance its activity. AMPK activation results in the phosphorylation of various downstream targets involved in energy metabolism, including acetyl-CoA carboxylase, HMG-CoA reductase, and glycogen synthase. This leads to increased fatty acid oxidation, decreased lipogenesis, and increased glucose uptake and utilization.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different cell types and tissues. In skeletal muscle cells, this compound increases glucose uptake and fatty acid oxidation, leading to improved energy metabolism. In adipocytes, this compound improves insulin sensitivity and reduces lipogenesis, which may be beneficial for the treatment of obesity and type 2 diabetes. In hepatocytes, this compound reduces hepatic glucose production and improves glucose homeostasis. In cancer cells, this compound induces autophagy and inhibits mTOR signaling, suggesting its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide has several advantages as a research tool, including its specificity for AMPK activation, its ability to activate AMPK allosterically, and its potential as a therapeutic agent for various metabolic disorders. However, this compound also has some limitations, including its relatively low potency compared to other AMPK activators, its potential for off-target effects, and its limited bioavailability in vivo.

Future Directions

Several future directions for research on N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide include:
1. Optimization of the synthesis and pharmacological properties of this compound to improve its potency, selectivity, and bioavailability.
2. Investigation of the effects of this compound on other physiological processes, such as inflammation, oxidative stress, and mitochondrial function.
3. Evaluation of the therapeutic potential of this compound for various metabolic disorders, including type 2 diabetes, obesity, and cancer.
4. Development of novel AMPK activators based on the structure of this compound, with improved pharmacological properties and therapeutic potential.
In conclusion, this compound is a small molecule activator of AMPK with potential as a therapeutic agent for various metabolic disorders. Its mechanism of action involves allosteric activation of AMPK, leading to improved energy metabolism and downstream signaling pathways. This compound has been extensively studied in vitro and in vivo, and several future directions for research on this compound have been proposed.

Synthesis Methods

The synthesis of N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide involves a multi-step process starting from 4-chloro-2-trifluoromethylbenzoic acid and 3,5-dimethylbenzoyl chloride. The reaction proceeds through several intermediate steps, including esterification, amidation, and cyclization, to yield the final product. The synthesis of this compound has been optimized to achieve high purity and yield, and various modifications have been made to improve its pharmacological properties.

Scientific Research Applications

N-[4-chloro-2-(trifluoromethyl)phenyl]-3,5-dimethylbenzamide has been extensively studied in vitro and in vivo for its effects on AMPK activation and downstream signaling pathways. It has been shown to increase glucose uptake and fatty acid oxidation in skeletal muscle cells, improve insulin sensitivity in adipocytes, and reduce hepatic glucose production in hepatocytes. This compound has also been shown to induce autophagy and inhibit mTOR signaling in cancer cells, suggesting its potential as an anti-cancer agent.